Cas no 2248188-76-1 ((2R)-3-cyclobutyl-2-methylpropan-1-ol)

(2R)-3-cyclobutyl-2-methylpropan-1-ol structure
2248188-76-1 structure
Product Name:(2R)-3-cyclobutyl-2-methylpropan-1-ol
CAS No:2248188-76-1
MF:C8H16O
MW:128.212042808533
CID:6574674
PubChem ID:137942055
Update Time:2024-01-06

(2R)-3-cyclobutyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-6506908
    • 2248188-76-1
    • (2R)-3-cyclobutyl-2-methylpropan-1-ol
    • Inchi: 1S/C8H16O/c1-7(6-9)5-8-3-2-4-8/h7-9H,2-6H2,1H3/t7-/m1/s1
    • InChI Key: VDBALIKLYJTTII-SSDOTTSWSA-N
    • SMILES: OC[C@H](C)CC1CCC1

Computed Properties

  • Exact Mass: 128.120115130g/mol
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

(2R)-3-cyclobutyl-2-methylpropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6506908-0.05g
(2R)-3-cyclobutyl-2-methylpropan-1-ol
2248188-76-1 95.0%
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$1927.0 2025-03-14
Enamine
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Enamine
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2248188-76-1 95.0%
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Enamine
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2248188-76-1 95.0%
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Enamine
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2248188-76-1 95.0%
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Enamine
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Enamine
EN300-6506908-5.0g
(2R)-3-cyclobutyl-2-methylpropan-1-ol
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EN300-6506908-10.0g
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